![molecular formula C18H16ClFN2O2 B6078333 1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide](/img/structure/B6078333.png)
1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide is a chemical compound that has gained attention in scientific research due to its potential applications in drug development. This compound belongs to the class of proline derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. The compound has been found to enhance GABAergic neurotransmission, leading to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, leading to its anticonvulsant and analgesic effects. The compound has also been found to reduce the levels of pro-inflammatory cytokines, leading to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. The compound has also been found to exhibit good bioavailability and pharmacokinetic properties. However, the limitations of this compound include its potential toxicity and lack of selectivity for specific targets.
Future Directions
There are several future directions for the research on 1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide. One direction is to investigate its potential applications in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail to identify specific targets for drug development. Additionally, future research could focus on developing more selective analogs of this compound to minimize potential toxicity and improve its efficacy.
Conclusion:
In conclusion, this compound is a promising compound for drug development. It has shown anticonvulsant, analgesic, and anti-inflammatory activities in animal models and has potential applications in the treatment of neurological disorders. Further research is needed to fully understand its mechanism of action and to develop more selective analogs with improved efficacy and safety.
Synthesis Methods
1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide can be synthesized using various methods, including the reaction of proline with 4-chlorobenzoyl chloride and 4-fluoroaniline. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is obtained after purification using column chromatography.
Scientific Research Applications
1-(4-chlorobenzoyl)-N-(4-fluorophenyl)prolinamide has been studied for its potential applications in drug development. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities in animal models. The compound has also shown promising results in the treatment of neuropathic pain and epilepsy.
properties
IUPAC Name |
1-(4-chlorobenzoyl)-N-(4-fluorophenyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClFN2O2/c19-13-5-3-12(4-6-13)18(24)22-11-1-2-16(22)17(23)21-15-9-7-14(20)8-10-15/h3-10,16H,1-2,11H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTTFICYXFVXJRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.